4-bromo-2-(4-fluorophenyl)-5-methoxy-3(2H)-pyridazinone

• IUPAC Name: 4-bromo-2-(4-fluorophenyl)-5-methoxypyridazin-3-one
• InChI: InChI=1S/C11H8BrFN2O2/c1-17-9-6-14-15(11(16)10(9)12)8-4-2-7(13)3-5-8/h2-6H,1H3
• InChI Key: QMSFYPLJIJQFAN-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=O)N(N=C1)C2=CC=C(C=C2)F)Br
• Molecular Formula: C11H8BrFN2O2
• Molecular Weight: 299.10 g/mol

Description

4-bromo-2-(4-fluorophenyl)-5-methoxy-3(2H)-pyridazinone, also known as 4-Bromo-2-fluoro-5-methoxy-3(2H)-pyridazinone, is an organic compound with a molecular formula of C9H7BrFN2O. It is a colorless solid that is soluble in organic solvents and has a melting point of 128-130°C. It is a versatile compound with a wide range of applications in organic synthesis and pharmaceutical research.

Scientific Research Applications

Chemical Synthesis and Biological Activities

Pyridazinones are recognized for their versatile scaffold, which contributes to a wide spectrum of biological activities. This chemical framework has been utilized in the development of compounds with potential as anticancer, antiangiogenic, and antioxidant agents. In the realm of scientific research, the focus on 4-bromo-2-(4-fluorophenyl)-5-methoxy-3(2H)-pyridazinone derivatives has led to significant advancements in both chemical synthesis techniques and the exploration of biological activities.

One aspect of research has been the synthesis of new derivatives of pyridazinones, aiming to explore and enhance their biological activities. These efforts include the development of compounds with modified structures to investigate their anticancer and antiangiogenic properties. For instance, the synthesis and evaluation of 4-chloro-2-(3-chloro-4-fluorophenyl)-5-(aliphatic/cyclic saturated amino)pyridazin-3(2H)-one derivatives have shown promising results against human cancer cell lines, with some derivatives exhibiting potent antiangiogenic and antioxidant activities (Kamble et al., 2015).

Furthermore, the chemical synthesis of pyridazinone derivatives has also led to the discovery of compounds with analgesic and anti-inflammatory properties. For example, new Mannich bases of arylpyridazinones were synthesized and tested for their analgesic and anti-inflammatory activities, with some compounds demonstrating promising efficacy in preclinical models (Gökçe et al., 2005).

Applications in Drug Discovery

The structure of pyridazinones provides a foundation for the development of novel pharmaceutical agents. Research into phosphodiesterase inhibitors, for example, has led to the identification of pyridazinone-based compounds with significant inhibitory activity, highlighting their potential in treating disorders such as schizophrenia and other diseases related to cyclic nucleotide signaling pathways (Kunitomo et al., 2014).

Additionally, the synthesis and biological evaluation of methyl N-methoxy-N-[2-substituent-4-chloro-3(2H)-pyridazinone-5-yl-oxymethyl(or mercaptomethyl)phenyl]carbamates have revealed fungicidal activities against several pathogens, showcasing the agricultural applications of pyridazinone derivatives (Wei-dong et al., 2005).